![molecular formula C22H17N3O2 B6230747 4-[2,6-bis(pyridin-2-yl)pyridin-4-yl]-2-methoxyphenol CAS No. 1428735-82-3](/img/no-structure.png)
4-[2,6-bis(pyridin-2-yl)pyridin-4-yl]-2-methoxyphenol
Overview
Description
4-[2,6-bis(pyridin-2-yl)pyridin-4-yl]-2-methoxyphenol, also known as 4-P2P2MP, is an organic compound belonging to the pyridine-based heterocyclic family. It is a white crystalline solid with a melting point of 191 °C. 4-P2P2MP has a wide range of applications in the fields of chemistry and biochemistry, including synthesis, research, and drug development. Its unique structure and properties make it an attractive molecule for a variety of research applications.
Scientific Research Applications
4-[2,6-bis(pyridin-2-yl)pyridin-4-yl]-2-methoxyphenol has been extensively studied for its potential applications in the fields of chemistry and biochemistry. It has been used in the synthesis of various compounds, such as drugs, dyes, and other organic materials. It has also been used in the study of enzyme-catalyzed reactions, as well as in the development of new drugs. In addition, 4-[2,6-bis(pyridin-2-yl)pyridin-4-yl]-2-methoxyphenol has been used in the study of molecular recognition and binding, as well as in the study of molecular chirality.
Mechanism of Action
The mechanism of action of 4-[2,6-bis(pyridin-2-yl)pyridin-4-yl]-2-methoxyphenol is not fully understood. However, it is believed that 4-[2,6-bis(pyridin-2-yl)pyridin-4-yl]-2-methoxyphenol can act as an inhibitor of enzymes, such as cytochrome P450. This inhibition could be due to the presence of a pyridine ring in the structure of 4-[2,6-bis(pyridin-2-yl)pyridin-4-yl]-2-methoxyphenol, which is known to interact with the active sites of enzymes. In addition, 4-[2,6-bis(pyridin-2-yl)pyridin-4-yl]-2-methoxyphenol has been shown to interact with cell membranes, suggesting that it may be involved in the regulation of certain cellular processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[2,6-bis(pyridin-2-yl)pyridin-4-yl]-2-methoxyphenol have not been extensively studied. However, some studies have shown that 4-[2,6-bis(pyridin-2-yl)pyridin-4-yl]-2-methoxyphenol can act as an antioxidant, and can also inhibit the activity of certain enzymes, such as cytochrome P450. In addition, 4-[2,6-bis(pyridin-2-yl)pyridin-4-yl]-2-methoxyphenol has been shown to interact with cell membranes, suggesting that it may be involved in the regulation of certain cellular processes.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-[2,6-bis(pyridin-2-yl)pyridin-4-yl]-2-methoxyphenol in laboratory experiments is its low toxicity. This makes it an ideal compound for use in biological studies, as it is unlikely to cause any adverse effects. In addition, 4-[2,6-bis(pyridin-2-yl)pyridin-4-yl]-2-methoxyphenol is relatively easy to synthesize and is widely available. However, it should be noted that 4-[2,6-bis(pyridin-2-yl)pyridin-4-yl]-2-methoxyphenol is not approved for use in humans, and its safety and efficacy have not been established.
Future Directions
There are a number of potential future directions for the study of 4-[2,6-bis(pyridin-2-yl)pyridin-4-yl]-2-methoxyphenol. These include further investigation into its mechanism of action, as well as its potential applications in drug development and other areas. Additionally, further research into its biochemical and physiological effects could provide insight into its potential therapeutic applications. In addition, further research could be conducted into its potential uses in the synthesis of other compounds, such as dyes and other materials. Finally, further research into its potential toxicity could provide insight into its safety for use in humans.
Synthesis Methods
4-[2,6-bis(pyridin-2-yl)pyridin-4-yl]-2-methoxyphenol can be synthesized using a variety of methods. The most commonly used method is the Ullmann reaction, which involves the condensation of an aromatic aldehyde with an aromatic amine in the presence of a copper catalyst. Other methods, such as the Biginelli reaction and the Knoevenagel condensation, can also be used to synthesize 4-[2,6-bis(pyridin-2-yl)pyridin-4-yl]-2-methoxyphenol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-[2,6-bis(pyridin-2-yl)pyridin-4-yl]-2-methoxyphenol' involves the synthesis of two key intermediates, which are then coupled together to form the final product. The first intermediate is 2,6-bis(pyridin-2-yl)pyridine, which is synthesized from 2-bromopyridine and 2-cyanopyridine. The second intermediate is 4-hydroxy-2-methoxyphenylboronic acid, which is synthesized from 4-hydroxy-2-methoxyphenol and boronic acid. These two intermediates are then coupled together using a Suzuki-Miyaura cross-coupling reaction to form the final product.", "Starting Materials": [ "2-bromopyridine", "2-cyanopyridine", "4-hydroxy-2-methoxyphenol", "boronic acid" ], "Reaction": [ "Synthesis of 2,6-bis(pyridin-2-yl)pyridine:", "Step 1: 2-bromopyridine is reacted with 2-cyanopyridine in the presence of a base such as potassium carbonate and a palladium catalyst to form 2,6-bis(pyridin-2-yl)pyridine.", "Synthesis of 4-hydroxy-2-methoxyphenylboronic acid:", "Step 1: 4-hydroxy-2-methoxyphenol is reacted with boronic acid in the presence of a base such as sodium hydroxide and a palladium catalyst to form 4-hydroxy-2-methoxyphenylboronic acid.", "Coupling of intermediates to form final product:", "Step 1: 2,6-bis(pyridin-2-yl)pyridine and 4-hydroxy-2-methoxyphenylboronic acid are coupled together using a Suzuki-Miyaura cross-coupling reaction in the presence of a palladium catalyst and a base such as potassium carbonate to form the final product, 4-[2,6-bis(pyridin-2-yl)pyridin-4-yl]-2-methoxyphenol." ] } | |
CAS RN |
1428735-82-3 |
Product Name |
4-[2,6-bis(pyridin-2-yl)pyridin-4-yl]-2-methoxyphenol |
Molecular Formula |
C22H17N3O2 |
Molecular Weight |
355.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-amino-9-methyl-2-thia-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-10-one](/img/structure/B6230764.png)
